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Compound of Interest

Compound Name: Orniplabin

Cat. No.: B11932162 Get Quote

Essential Safety and Handling Guide for
Orniplabin
Orniplabin, also known as SMTP-7, is a low-molecular-weight compound with potential

thrombolytic and anti-inflammatory effects.[1] It functions by enhancing plasminogen-fibrin

binding and the activation of plasminogen.[1] This guide provides essential safety and logistical

information for researchers, scientists, and drug development professionals handling

Orniplabin in a laboratory setting. Adherence to these guidelines is crucial to ensure personal

safety and prevent contamination.

Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for Orniplabin is not readily available, it should be handled with

care, as with any potent bioactive compound. Potential routes of exposure include inhalation,

skin contact, and ingestion. The use of appropriate Personal Protective Equipment (PPE) is

mandatory to create a barrier between the handler and the chemical.

Table 1: Recommended Personal Protective Equipment for Handling Orniplabin
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PPE Category Item Specification Purpose

Hand Protection Gloves

Nitrile, powder-free.

Double-gloving is

recommended when

handling stock

solutions.

To prevent skin

contact.

Body Protection Lab Coat
Long-sleeved, with

buttoned cuffs.

To protect skin and

personal clothing from

contamination.

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 certified.
To protect eyes from

splashes or aerosols.

Respiratory Protection N95 Respirator NIOSH-approved.

Recommended when

handling the

powdered form to

prevent inhalation.

Experimental Protocol: Preparation of a 10 mM
Orniplabin Stock Solution
This protocol details the procedure for safely preparing a stock solution of Orniplabin from its

solid form.

Materials:

Orniplabin (CAS No. 733805-92-0)[2]

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Chemical fume hood

Vortex mixer
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Sterile polypropylene tubes

Micropipettes and sterile tips

Appropriate PPE

Procedure:

Preparation: Before handling the compound, ensure you are wearing all the required PPE as

specified in Table 1. All weighing and initial dilutions of the powdered form must be

performed in a certified chemical fume hood to minimize inhalation risk.

Weighing: Tare a sterile polypropylene tube on the analytical balance. Carefully weigh the

desired amount of Orniplabin powder.

Solubilization: Add the calculated volume of anhydrous DMSO to the tube to achieve the

target concentration of 10 mM.

Mixing: Securely cap the tube and vortex until the Orniplabin is completely dissolved.

Labeling and Storage: Clearly label the tube with the compound name, concentration,

solvent, date of preparation, and preparer's initials. Store the stock solution at -20°C or as

recommended by the supplier.

Decontamination: Wipe down the work surface within the fume hood and any equipment

used with 70% ethanol.

Waste Disposal: Dispose of all contaminated materials, including pipette tips, tubes, and

gloves, in the designated hazardous waste container.

Operational and Disposal Plans
Spill Management:

In a Chemical Fume Hood:

Alert others in the vicinity.
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Absorb the spill with an inert absorbent material (e.g., vermiculite or sand).

Using appropriate PPE, carefully collect the absorbent material into a sealed container for

hazardous waste.

Decontaminate the area with a suitable cleaning agent, followed by 70% ethanol.

Outside a Fume Hood:

Evacuate the immediate area and prevent entry.

Alert the laboratory supervisor and institutional safety officer.

Follow established institutional procedures for hazardous chemical spills.

Disposal Plan:

All waste contaminated with Orniplabin is considered hazardous.

Solid Waste: Used gloves, wipes, and other contaminated disposable materials should be

collected in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Unused Orniplabin solutions and contaminated solvents should be collected

in a designated, sealed container for hazardous liquid waste.

Visual Representations
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Caption: A workflow for the safe preparation of an Orniplabin stock solution.
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Caption: A decision-making diagram for responding to an Orniplabin spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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